Cas no 61066-22-6 (N-[(2R,3S,4R,5S,6S,7R,9R,10R,11S,12S,13R)-10-[(2R,3S,4R,6S)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,9-trihydroxy-12-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-14-oxo-oxacyclotetradec-6-yl]-2-methylbenzenesulfonamide)

• Product Name: N-[(2R,3S,4R,5S,6S,7R,9R,10R,11S,12S,13R)-10-[(2R,3S,4R,6S)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,9-trihydroxy-12-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-14-oxo-oxacyclotetradec-6-yl]-2-methylbenzenesulfonamide
• CAS No: 61066-22-6
• MF: C₄₄H₇₆N₂O₁₄S
• MW: 889.144253730774
• CID: 2674584
• Update Time: 2023-08-06

N-[(2R,3S,4R,5S,6S,7R,9R,10R,11S,12S,13R)-10-[(2R,3S,4R,6S)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,9-trihydroxy-12-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-14-oxo-oxacyclotetradec-6-yl]-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (9S)-9-Deoxo-9-[[(2-methylphenyl)sulfonyl]amino]erythromycin
• N-(2-Methylbenzenesulfonyl)erythromycylamine
• (9S)-9-Deoxo-9-(((2-methylphenyl)sulfonyl)amino)erythromycin
• Erythromycin, 9-deoxo-9-(((2-methylphenyl)sulfonyl)amino)-, (9S)-
• N-[(2R,3S,4R,5S,6S,7R,9R,10R,11S,12S,13R)-10-[(2R,3S,4R,6S)-4-(Dimethylamino)-3-hydroxy-6-methyloxan
• N-[(2R,3S,4R,5S,6S,7R,9R,10R,11S,12S,13R)-10-[(2R,3S,4R,6S)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,9-trihydroxy-12-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-14-oxo-oxacyclotetradec-6-yl]-2-methylbenzenesulfonamide

• Inchi： 1S/C44H76N2O14S/c1-15-32-44(11,52)37(48)26(5)34(45-61(53,54)31-19-17-16-18-23(31)2)24(3)21-42(9,51)39(60-41-35(47)30(46(12)13)20-25(4)56-41)27(6)36(28(7)40(50)58-32)59-33-22-43(10,55-14)38(49)29(8)57-33/h16-19,24-30,32-39,41,45,47-49,51-52H,15,20-22H2,1-14H3/t24-,25+,26+,27+,28-,29+,30-,32-,33+,34+,35+,36+,37-,38+,39-,41-,42-,43-,44-/m1/s1
• InChI Key： CONDRHUKXSYFDV-IFNNNTLBSA-N
• SMILES： S(C1C=CC=CC=1C)(N[C@@H]1[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@H](C)[C@H]([C@@](C)(C[C@H]1C)O)O[C@@H]1[C@H]([C@@H](C[C@H](C)O1)N(C)C)O)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)(=O)=O
• BRN： 1677055

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 61
• Rotatable Bond Count: 10
• Complexity: 1540
• XLogP3: 5.4
• Topological Polar Surface Area: 231

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides